![molecular formula C₃₆H₃₀Cl₂NiP₂ B027850 Bis(triphenylphosphine)nickel(II)chloride CAS No. 14264-16-5](/img/structure/B27850.png)
Bis(triphenylphosphine)nickel(II)chloride
Overview
Description
Bis(triphenylphosphine)nickel(II)chloride, also known as Ni(PPh3)2Cl2, is an organometallic compound that is used in a variety of laboratory experiments and scientific research applications. It is a coordination complex composed of a nickel(II) cation and two triphenylphosphine anions. The compound is used as a catalyst in a variety of organic synthesis reactions, as well as in certain biochemical and physiological experiments.
Scientific Research Applications
It stabilizes the oxidative photo-degradation of cis-1,4-poly(butadiene) through mechanisms like ultraviolet screening, catalytic decomposition of hydroperoxides, and radical trapping (Lala & Rabek, 1981).
The compound catalyzes the addition of steroidal acetylenes with allyl alcohols to introduce functionalized side chains, such as those in ganoderic acid, a novel angiotensin converting enzyme inhibitor (Trust, Kulawiec, & Hammes, 1993).
It is used in comparing the catalytic activities of ethylene-nickel(0) complexes and nickel(II) complexes in hydrosilylation reactions (Kiso et al., 1973).
Bis(triphenylphosphine)nickel(II)chloride serves as a catalyst for Suzuki-Miyaura cross-coupling, yielding good to moderate results for electron-deficient aryl halides (Bernhammer & Huynh, 2014).
The compound is utilized for the Suzuki-Miyaura cross-coupling of aryl and heteroaryl neopentylglycolboronates with aryl and heteroaryl mesylates and sulfamates at room temperature (Leowanawat et al., 2012).
It has been used for living radical polymerization of methyl methacrylate with narrow molecular weight distributions and bimodal molecular weight distributions (Uegaki et al., 1997).
As a catalyst for Suzuki cross-coupling reactions between aryl chlorides and arylboronic acids (Zhong et al., 2006).
The compound can be used for sensing anions and synthesis of nickel sulfide and oxide nanoparticles (Sathiyaraj et al., 2015).
It is an efficient precatalyst for Suzuki-Miyaura coupling reactions of aryl chlorides, giving better yields for activated arylboronic acids (Lei, Obregon, & Alla, 2013).
It acts as a catalyst for selective cross-coupling of 2-chloropyridine with methylmagnesium bromide (Isobe, Nakamura, & Kawaguchi, 1980).
The compound is a catalyst precursor for the oligomerisation of butadiene to cyclic or linear dimers, polymers, and oligomers (Grenouillet, 1983).
Used in the cyclotrimerization of alkynes by nickel(0) catalysts (Eisch & Galle, 1975).
Catalyzes the H-D exchange reaction of C2D4 and C2H4 in the presence of molecular hydrogen at room temperature (Ando et al., 1971).
A facile, efficient catalyst for nickel-catalyzed carbon-nitrogen coupling reactions (Chen & Yang, 2007).
Used for catalytic dehalogenation of aryl chlorides in isopropyl alcohol without reducing agent (Zhou et al., 2009).
Effectively catalyzes ethylene dimerization in bromobenzene at 0°C under 76 cmHg when activated with silver perchlorate (Koike et al., 1977).
A catalyst for the trimerization of diphenylacetylene (Eisch et al., 1986).
Utilized in chemical reactions involving ketene switching (Sugai et al., 1988).
Involved in the thermolysis process yielding organonickel products (Miller et al., 1974).
Reacts with fluorocarbons to form complexes (Ashley-Smith et al., 1969).
Safety and Hazards
Bis(triphenylphosphine)nickel(II)chloride is considered hazardous. It can cause severe skin burns and eye damage. It may cause respiratory irritation and an allergic skin reaction. It may also cause cancer. It is harmful if swallowed, in contact with skin, or if inhaled . Therefore, it is recommended to use personal protective equipment as required, wash face, hands, and any exposed skin thoroughly after handling, and do not eat, drink, or smoke when using this product .
Mechanism of Action
Target of Action
Bis(triphenylphosphine)nickel(II) chloride, also known as Bis(triphenylphosphine)nickel(II) dichloride, is primarily used as a transition metal catalyst . Its primary targets are organic compounds involved in coupling reactions .
Mode of Action
This compound acts as a catalyst in the coupling reaction of aryl mesylates and allylic carbonates with lithium organoborates . It facilitates the reaction by providing a suitable environment for the reaction to occur, thereby increasing the rate of the reaction .
Biochemical Pathways
The compound is involved in the biochemical pathway of organic synthesis, particularly in the synthesis of ketones, aldehydes, alkenes, and coordination compounds . It plays a crucial role in chlorination reactions and coupling reactions .
Pharmacokinetics
Its solubility in organic solvents like benzene, toluene, and dichloromethane influences its availability in the reaction environment.
Result of Action
The result of the action of Bis(triphenylphosphine)nickel(II) chloride is the successful synthesis of the desired organic compounds . It helps in the formation of new bonds in the target molecules, leading to the creation of complex organic compounds .
Biochemical Analysis
Biochemical Properties
Bis(triphenylphosphine)nickel(II)chloride is known to catalyze various synthetic reactions like oxidative addition, C-H activation, and cross-coupling
Cellular Effects
More severe exposure to nickel compounds may result in vomiting blood and thick mucus, shock, abnormally low blood pressure, fluctuating pulse, shallow respiration and clammy skin, inflammation of stomach wall, and rupture of esophageal tissue .
Molecular Mechanism
The molecular mechanism of this compound involves its function as a catalyst in various reactions. For instance, it is used in Suzuki reactions, although usually inferior in terms of activity . A cross-coupling reaction mediated by Ni(cod)2 and Ni(PPh3)2Cl2 has also been reported .
properties
IUPAC Name |
dichloronickel;triphenylphosphane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C18H15P.2ClH.Ni/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;;;/h2*1-15H;2*1H;/q;;;;+2/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBRJXVVKPBZPAN-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.Cl[Ni]Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C36H30Cl2NiP2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
654.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Sigma-Aldrich MSDS] | |
Record name | Bis(triphenylphosphine)nickel(II) chloride | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/20568 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS RN |
14264-16-5 | |
Record name | Bis(triphenylphosphine)nickel dichloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14264-16-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Nickel, dichlorobis(triphenylphosphine)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Bis(triphenylphosphine)nickel(II) chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.670 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of Bis(triphenylphosphine)nickel(II) dichloride in the synthesis of the terphenyl-based allosteric modulators?
A1: Bis(triphenylphosphine)nickel(II) dichloride acts as a catalyst in the synthesis of the terphenyl backbone of the target compounds. The research paper describes its use in a cross-coupling reaction between 1-bromo-2-methylnaphthalene and 1,4-dibromo-2,5-dimethylbenzene []. This type of reaction is crucial for building the core structure of the desired terphenyl derivatives.
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